Cas no 187597-18-8 (1-{6-Methyl-1,2,4triazolo3,2-b1,3thiazol-5-yl}ethan-1-one)

• Product Name: 1-{6-Methyl-1,2,4triazolo3,2-b1,3thiazol-5-yl}ethan-1-one
• CAS No: 187597-18-8
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• CID: 3143094
• PubChem ID: 2764273
• Update Time: 2025-04-21

1-{6-Methyl-1,2,4triazolo3,2-b1,3thiazol-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-1-ethanone
• 1-(6-METHYL-1H-7LAMBDA5-[1,3]THIAZOLO[2,3-E][1,2,4]TRIAZOL-5-YL)-1-ETHANONE
• 1-(6-Methylthiazolo[3,2-b][1,2,4]triazol-5-yl)ethanone
• 1-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethan-1-one
• 187597-18-8
• SCHEMBL3456826
• MFCD01814533
• CS-0067186
• D73362
• AKOS005070945
• 1-(6-methylthiazolo[3,2-b][1,2,4]-triazol-5-yl)ethan-1-one
• 1-(6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)ethanone
• 7M-582S
• 1-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethanone
• 1-{6-Methyl-1,2,4triazolo3,2-b1,3thiazol-5-yl}ethan-1-one

• Inchi： 1S/C7H7N3OS/c1-4-6(5(2)11)12-7-8-3-9-10(4)7/h3H,1-2H3
• InChI Key： KXOWOWVIBUGLEU-UHFFFAOYSA-N
• SMILES： S1C2=NC=NN2C(C)=C1C(C)=O

Computed Properties

• Exact Mass: 181.03098303g/mol
• Monoisotopic Mass: 181.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Melting Point: 147-149°C

1-{6-Methyl-1,2,4triazolo3,2-b1,3thiazol-5-yl}ethan-1-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles